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Compound of Interest

Compound Name: 3-Nonenoic acid

Cat. No.: B1581841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nonenoic acid, an unsaturated fatty acid (C9H16O2), presents potential as a cosmetic

emollient, an ingredient designed to soften and smooth the skin by preventing water loss.[1][2]

[3] Its molecular structure suggests it may offer unique sensory properties and contribute to the

overall performance of skincare and cosmetic formulations. These application notes provide a

comprehensive overview of the available data, testing protocols, and formulation

considerations for utilizing 3-Nonenoic acid in cosmetic emollients.

Chemical and Physical Properties of 3-Nonenoic Acid

Property Value Reference(s)

Molecular Formula C9H16O2 [4]

Molecular Weight 156.22 g/mol [4]

Appearance
Colorless to light yellow, clear

liquid

LogP (o/w) 2.873 (estimated)

Solubility
Soluble in alcohol, insoluble in

water
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Potential Signaling Pathways and Mechanism of
Action
As an emollient, 3-Nonenoic acid's primary mechanism of action is to form a hydrophobic film

on the skin's surface. This film helps to reduce transepidermal water loss (TEWL), a key factor

in maintaining skin hydration and barrier function. The integration of fatty acids into the stratum

corneum lipids can influence the skin's barrier properties.

3-Nonenoic_Acid Formulation Topical_Application Stratum Corneum Formation of
Hydrophobic Film

Reduction of
Transepidermal Water Loss (TEWL)
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Barrier Function
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Figure 1: Proposed mechanism of action for 3-Nonenoic acid as a cosmetic emollient.

Experimental Protocols for Efficacy and Safety
Assessment
To substantiate claims of emolliency and ensure consumer safety, a series of standardized in-

vivo and in-vitro tests are required.

In-Vivo Evaluation of Emollient Efficacy
This protocol measures the electrical capacitance of the skin, which is directly related to its

hydration level.

Workflow:
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Figure 2: Workflow for assessing skin hydration using a Corneometer.

Protocol Details:

Subject Selection: A panel of healthy volunteers with self-perceived dry skin.

Acclimatization: Subjects acclimate for at least 20-30 minutes in a room with controlled

temperature (20-22°C) and humidity (40-60%).
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Baseline Measurement: A Corneometer is used to take baseline hydration readings on

designated test sites on the volar forearm.

Product Application: A standardized amount (e.g., 2 mg/cm²) of the formulation containing 3-
Nonenoic acid and a control (vehicle without 3-Nonenoic acid) are applied to the

respective test sites.

Post-Application Measurements: Corneometer readings are taken at predefined intervals

(e.g., 1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: The change in skin hydration from baseline is calculated and compared

between the test and control sites. Statistical analysis is performed to determine significance.

This protocol measures the rate of water evaporation from the skin, providing an indication of

the skin barrier's integrity.
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Figure 3: Workflow for assessing TEWL using an evaporimeter.

Protocol Details:

Subject Selection and Acclimatization: Same as for corneometry.

Baseline Measurement: A Tewameter or similar evaporimeter is used to measure baseline

TEWL on the test sites.
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Product Application: A standardized amount of the test and control formulations are applied.

Post-Application Measurements: TEWL is measured at the same time points as the

hydration measurements.

Data Analysis: A reduction in TEWL compared to baseline and the control site indicates an

improvement in skin barrier function.

This protocol provides qualitative and quantitative data on the feel and performance of the

emollient on the skin.
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Figure 4: Workflow for a sensory panel assessment of cosmetic emollients.
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Protocol Details:

Panelist Selection and Training: A panel of 10-15 trained individuals is selected. Training

involves familiarization with sensory terminology and rating scales.

Product Preparation: Test (containing 3-Nonenoic acid) and control formulations are

presented in blinded, randomized packaging.

Application: A standardized amount of each product is applied to a designated area on the

panelists' forearms.

Evaluation: Panelists evaluate a range of sensory attributes at specific time points (e.g.,

immediately after application, and after 5 and 15 minutes).

Data Collection: Panelists record their evaluations on a standardized questionnaire using a

rating scale (e.g., 1-10).

Data Analysis: The data is statistically analyzed to create a sensory profile for the formulation

containing 3-Nonenoic acid.

Sensory Attributes to be Evaluated

Attribute Description

Spreadability
The ease with which the product glides over the

skin.

Absorbency
The perceived speed at which the product is

absorbed.

Greasiness The degree of oily or greasy feeling on the skin.

Tackiness
The degree of stickiness left on the skin after

application.

Shine/Gloss The amount of sheen imparted to the skin.

After-feel
The residual feeling on the skin after a set

period.
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In-Vitro Safety Assessment
Given the GHS classification indicating a potential for skin corrosion and eye damage for pure

3-Nonenoic acid, in-vitro testing on the final formulation is crucial. The Cosmetic Ingredient

Review (CIR) Expert Panel has concluded that fatty acids in general are safe for use in

cosmetics when formulated to be non-irritating and non-sensitizing.

These tests use reconstructed human epidermis (RhE) models to assess the potential of a

substance to cause skin corrosion or irritation.
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Figure 5: Workflow for in-vitro skin corrosion/irritation testing.

Protocol Summary (based on OECD TG 431 for corrosion):

Test System: A validated Reconstructed Human Epidermis (RhE) model is used.

Application: The test formulation is applied topically to the RhE tissue.

Exposure: The tissue is exposed to the formulation for a defined period (e.g., 3 minutes and

1 hour).

Viability Assessment: After exposure, the tissue viability is determined using a cell viability

assay (e.g., MTT assay).
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Classification: The substance is classified as corrosive or non-corrosive based on the

reduction in cell viability compared to the negative control.

A similar protocol (OECD TG 439) is followed for irritation testing, with different exposure times

and viability thresholds.

Formulation and Stability Considerations
Use Concentration: The optimal concentration of 3-Nonenoic acid should be determined

based on efficacy and safety data. While there is no specific regulatory limit for 3-Nonenoic
acid in cosmetics, other fatty acids are used in a wide range of concentrations.

pH: The pH of the final formulation should be optimized to ensure the stability of the

emulsion and minimize the potential for skin irritation. Neutralizing the fatty acid with a

suitable base may be necessary.

Oxidative Stability: Unsaturated fatty acids are prone to oxidation, which can lead to rancidity

and the formation of potential skin sensitizers. The inclusion of antioxidants in the formulation

is recommended to ensure product stability and safety.

Emulsion Type: 3-Nonenoic acid can be incorporated into both oil-in-water (O/W) and

water-in-oil (W/O) emulsions. The choice of emulsion type will depend on the desired

sensory profile and product application.

Summary and Recommendations
3-Nonenoic acid shows promise as a novel emollient in cosmetic formulations. However, the

current lack of specific quantitative data on its emollient performance necessitates thorough

testing. The safety profile, particularly the potential for skin irritation at high concentrations or in

un-neutralized form, must be carefully evaluated for each specific formulation.

Key Recommendations for Researchers and Formulators:

Conduct comprehensive in-vivo studies to quantify the effects of 3-Nonenoic acid on skin

hydration and TEWL.
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Perform sensory panel assessments to characterize the aesthetic properties of formulations

containing this ingredient.

Prioritize in-vitro safety testing of final formulations to address the potential for skin irritation

and corrosion.

Incorporate antioxidants and optimize the formulation pH to ensure product stability and

safety.

By following these protocols and considerations, researchers and drug development

professionals can effectively evaluate and utilize 3-Nonenoic acid in the development of

innovative and effective cosmetic emollients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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